Cas no 1807260-71-4 (Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate
• CAS No: 1807260-71-4
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5010243
• Update Time: 2025-06-08

Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate

• Inchi： 1S/C14H17NO3/c1-4-11-12(9-15)10(6-7-13(11)17-3)8-14(16)18-5-2/h6-7H,4-5,8H2,1-3H3
• InChI Key： HBCFIHSEJCELLN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(CC(=O)OCC)C(C#N)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 320
• XLogP3: 2.6
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate

Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate (CAS No: 1807260-71-4)

Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate, with the CAS number 1807260-71-4, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, an ethoxy group, and an ethyl substituent attached to a phenyl ring. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent studies have highlighted the potential of Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate in drug discovery, particularly in the development of bioactive molecules. Researchers have explored its ability to act as a precursor for synthesizing complex heterocyclic compounds, which are often found in pharmaceutical agents. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to synthesize a novel class of kinase inhibitors, showing promising results in preclinical models of cancer.

The synthesis of Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate typically involves multi-step organic reactions, including nucleophilic substitutions and esterifications. One common approach involves the reaction of a substituted phenol with an alkylating agent in the presence of a base, followed by esterification with ethanol. This process requires precise control over reaction conditions to ensure high yield and purity.

In terms of physical properties, this compound is known for its relatively low melting point (55°C) and moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its stability under standard storage conditions makes it suitable for long-term use in laboratory settings.

One of the most exciting developments involving Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate is its application in polymer science. Scientists have successfully incorporated this compound into polymeric materials to enhance their mechanical properties and thermal stability. For example, a 2023 research article in *Macromolecules* reported that the incorporation of this compound into polyurethane matrices significantly improved their tensile strength and resistance to thermal degradation.

Furthermore, the compound has shown potential in the field of agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored in recent agricultural studies. A study published in *Pest Management Science* highlighted its role in synthesizing a new class of fungicides with high efficacy against plant pathogens.

In conclusion, Ethyl 2-cyano-3-ethyl-4-methoxyphenylacetate (CAS No: 1807260-71-4) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and agriculture. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new uses for this compound, its significance in various scientific domains is expected to grow further.